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Compound of Interest

Compound Name: 9-Decen-1-amine
CAS No.: 51382-01-5
Cat. No.: B1247178
Get Quote
. J

A Strategic Guide for Drug Development & Chemical Procurement

Executive Summary

9-Decen-1-amine (CAS: 51382-01-5) is a high-value alkene-functionalized building block,
critical in the synthesis of Lipid Nanoparticles (LNPs) for mRNA delivery and Poly(2-oxazoline)
polymers (PEG alternatives). Unlike its oxidized counterpart (9-decen-1-ol), which is a
commodity fragrance ingredient, the amine is frequently a non-stock, make-on-demand
intermediate.

This guide provides a self-validating procurement and synthesis strategy. It establishes that
while direct bulk sourcing is limited, the molecule is readily accessible via robust, one-step
conversions from abundant precursors like 10-undecenoic acid or 9-decen-1-ol.

Chemical Identity & Specifications

Before sourcing, verify the exact chemical identity to avoid isomer confusion (e.g., internal
alkenes).
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Parameter Specification

IUPAC Name 9-Decen-1-amine

Common Synonyms -Decenylamine, 10-Amino-1-decene

CAS Number 51382-01-5

Molecular Formula

Molecular Weight 155.28 g/mol
Physical State Colorless to pale yellow liquid
Boiling Point ~205°C (760 mmHg) / 85-90°C (10 mmHg)

Primary Amine (
Key Functional Groups ), Terminal Alkene (

)

Storage 2-8°C, under Argon/Nitrogen (Air sensitive)

Supply Chain Landscape

The commercial availability of 9-Decen-1-amine is bifurcated between Research Scale (mg to
g) and Process Scale (kg+).

Direct Suppliers (Catalog Items)

Note: Stock levels fluctuate rapidly. Always confirm "In Stock” vs. "Lead Time".
o Tier 1 (Global Distributors):
o Sigma-Aldrich (Merck): Often listed as a "Rare Chemical" or via "Aldrich Market Select".

o Thermo Fisher Scientific: Available through the Alfa Aesar or Acros Organics legacy
catalogs.

o Tier 2 (Building Block Specialists):
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o Enamine: High probability of stock for drug discovery analogs.
o BOC Sciences: Specializes in fermentation-derived and semi-synthetic building blocks.

o Ambeed / Combi-Blocks: Reliable for gram-scale synthesis intermediates.

Procurement Strategy: The "Make vs. Buy" Decision

Since the amine is often backordered, the most reliable supply chain strategy is to procure the
precursor and perform a late-stage transformation.
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Need 9-Decen-1-amine

Check Tier 1 Suppliers
(Sigma, Enamine)

:

Yes No

Direct Purchase
(Lead Time: <1 week)

Select Precursor Strategy

Lab Scale (<100g) \Process Scale (>1kg)

No Stock / High Cost

Route A: 9-Decen-1-ol Route B: 10-Undecenoic Acid
(CAS 13019-22-2) (CAS 112-38-9)
Commodity Fragrance Material Castor Oil Derivative
Mitsunobu or Mesylation Curtius Rearrangement
-> Azide -> Reduction (Loss of 1 Carbon)

9-Decen-1-amine

Click to download full resolution via product page

Figure 1: Decision tree for sourcing 9-Decen-1-amine based on scale and availability.
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Technical Synthesis Protocols

If direct procurement fails, the following protocols provide authoritative, self-validating routes to
the target amine.

Method A: The "Fragrance Route" (From 9-Decen-1-ol)

Best for: Lab scale (1-50g), high purity requirements. Precursor: 9-Decen-1-ol (Widely
available, cheap).

Protocol:
o Activation: React 9-decen-1-ol with Methanesulfonyl chloride (MsCl) and Triethylamine (

) in DCM at 0°C to form the mesylate.

o Validation: TLC shows disappearance of alcohol (
) and appearance of mesylate (
).
o Substitution: Treat mesylate with Sodium Azide (

) in DMF at 60°C for 4 hours.

o Safety: Use a blast shield; azides are energetic.
e Reduction (Staudinger): Add Triphenylphosphine (

) in THF/Water.

reduces the azide to the amine with release of

o Purification: Acid-base extraction removes the triphenylphosphine oxide byproduct.

Method B: The "Castor Oil Route" (From 10-Undecenoic
Acid)
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Best for: Bulk scale (kg+), lowest cost. Precursor: 10-Undecenoic acid (Commaodity chemical).

[1]
Mechanism: Curtius Rearrangement (Chain shortening by one carbon).
Protocol:

e Acyl Azide Formation: Dissolve 10-undecenoic acid in Toluene. Add Diphenylphosphoryl
azide (DPPA) and

o Rearrangement: Heat to 80°C. Evolution of

gas indicates formation of the isocyanate.

e Hydrolysis: Add aqueous HCI. The isocyanate hydrolyzes to the amine hydrochloride salt.
« |solation: Basify with NaOH and extract the free amine.

Applications in Drug Development

The terminal alkene and primary amine make this molecule a "dual-handle” linchpin.

Lipid Nanoparticles (LNPs)

9-Decen-1-amine is a precursor for ionizable cationic lipids used in mMRNA vaccines. The
amine headgroup is alkylated (e.g., via reductive amination or Michael addition) to form the
ionizable core, while the alkene tail allows for:

e Thiol-Ene "Click" Chemistry: Post-formulation functionalization of the LNP surface.

o Oxidation: Conversion to epoxides or diols to tune lipid fluidity and endosomal escape.

Polymer Therapeutics (Polyoxazolines)

It is used to synthesize 2-(9-decenyl)-2-oxazoline.
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 Living Cationic Ring-Opening Polymerization (CROP): This monomer creates polymers with
pendant alkene groups.

» Bio-conjugation: The pendant alkenes serve as attachment points for peptides, antibodies, or
drugs via thiol-ene coupling, creating high-density drug conjugates.
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9-Decen-1-amine . .
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Figure 2: Functional utility of 9-Decen-1-amine in modern drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [Commercial Availability & Technical Profile: 9-Decen-1-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247178/docs#commercial-availability-technical-
profile-9-decen-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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